(2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxylic acid

• IUPAC Name: (2S,5R)-7-oxo-6-phenylmethoxy-1,6-diazabicyclo[3.2.1]octane-2-carboxylic acid
• InChI: InChI=1S/C14H16N2O4/c17-13(18)12-7-6-11-8-15(12)14(19)16(11)20-9-10-4-2-1-3-5-10/h1-5,11-12H,6-9H2,(H,17,18)/t11-,12+/m1/s1
• InChI Key: UMHGLONVYIYIOU-NEPJUHHUSA-N
• Canonical SMILES: C1CC(N2CC1N(C2=O)OCC3=CC=CC=C3)C(=O)O
• Isomeric SMILES: C1C[C@H](N2C[C@@H]1N(C2=O)OCC3=CC=CC=C3)C(=O)O
• Molecular Formula: C14H16N2O4
• Molecular Weight: 276.29 g/mol
• CAS RN: 1174020-25-7

Description

The compound “(2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxylic acid” is a type of organic compound. It is related to the 8-azabicyclo[3.2.1]octane scaffold, which is the central core of the family of tropane alkaloids. These alkaloids display a wide array of interesting biological activities.

Synthesis Analysis

The synthesis of compounds related to this structure has been a topic of research. One approach relies on the enantioselective construction of an acyclic starting material that contains all the required stereochemical information to allow the stereocontrolled formation of the bicyclic scaffold. Another method involves asymmetric 1,3-dipolar cycloadditions of cyclic azomethine ylides using a dual catalytic system.

Molecular Structure Analysis

The molecular structure of this compound is characterized by its 8-azabicyclo[3.2.1]octane scaffold. This structure is a key component of tropane alkaloids.

Chemical Reactions Analysis

In terms of chemical reactions, one example involves asymmetric 1,3-dipolar cycloadditions between diazo imine-derived cyclic azomethine ylides and acryloylpyrazolidinone. This reaction afforded optically active 8-oxabicyclo[3.2.1]octanes with high diastereo- and enantioselectivities.

Scientific Research Applications

Drug Discovery and Medicinal Chemistry

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Total Synthesis of Natural Products

• Chemists utilize this bicyclic architecture in the total synthesis of various target molecules. .

Tropane Alkaloids and Biological Activities

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Future Directions

The future directions for research on this compound and related structures could involve further exploration of their synthesis methods and biological activities. The development of more efficient and selective synthesis methods could be a key area of focus.